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Compound of Interest

Compound Name: SODIUM CARBOMER

Cat. No.: B1168046 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for managing the impact of electrolytes on sodium carbomer viscosity.

Troubleshooting Guides
Issue: Sudden drop in viscosity after adding active ingredients or other excipients.

Q1: My carbomer gel lost significant viscosity after I added a salt-containing active

pharmaceutical ingredient (API). What is happening?

A1: This is a common issue. Carbomers, which are cross-linked polymers of acrylic acid,

thicken through electrostatic repulsion between the negatively charged carboxyl groups on the

polymer backbone after neutralization. When you introduce electrolytes (salts), the cations from

the salt shield these negative charges, reducing the repulsion and causing the polymer to coil,

which leads to a significant decrease in viscosity.[1][2][3] Divalent and trivalent cations (e.g.,

Ca²⁺, Mg²⁺, Al³⁺) have a much more pronounced effect on viscosity reduction than monovalent

cations (e.g., Na⁺, K⁺).[4][5]

Troubleshooting Steps:

Identify the Source of Electrolytes: Determine if your API is a salt or if other excipients in your

formulation contain ions.
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Quantify the Electrolyte Concentration: Understanding the total electrolyte load is crucial for

selecting the right mitigation strategy.

Consider an Electrolyte-Tolerant Carbomer: Grades like Carbopol® Ultrez 30 or Carbomer

1342 are specifically designed for better performance in the presence of electrolytes.[1][6]

Optimize the Order of Addition: In some cases, adding the carbomer to the formulation

before the electrolyte-containing components can help. However, for dispersion, adding a

small amount of acid or electrolyte to the water before adding the carbomer can improve

dispersion by reducing solution viscosity initially.[1]

pH Adjustment: Ensure your gel is neutralized to the optimal pH range for viscosity, typically

between 6.0 and 7.5.[7][8] However, be aware that pH adjustments can also affect the

ionization of your API and other excipients.

Use a Co-thickener: Consider adding a non-ionic thickener, such as hydroxyethyl cellulose

(HEC) or a xanthan gum, which are less sensitive to electrolytes.

Q2: I'm working with a multivalent cation (e.g., zinc, magnesium), and my gel is completely

losing its structure. What can I do?

A2: Multivalent cations are particularly detrimental to standard carbomer gels as they can form

ionic bridges between the carboxylate groups, leading to polymer precipitation and a complete

loss of viscosity.[4][5][9]

Troubleshooting Steps:

Chelating Agents: Incorporate a chelating agent like EDTA (ethylenediaminetetraacetic acid)

to bind with the multivalent cations and prevent them from interacting with the carbomer.[10]

A typical use level is 0.01% EDTA disodium solution.[10]

Use Highly Electrolyte-Resistant Polymers: For formulations with significant levels of

multivalent ions, a standard carbomer may not be suitable. Investigate specialized polymers

designed for high electrolyte environments.

Alternative Gelling Agents: If the presence of multivalent cations is essential to your

formulation, you may need to consider alternative gelling agents that are not based on
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polyacrylic acid chemistry, such as xanthan gum.[1]

Frequently Asked Questions (FAQs)
Q3: What is the mechanism behind carbomer thickening and the effect of electrolytes?

A3: Carbomers are supplied as tightly coiled acidic molecules.[3] When dispersed in water,

they begin to uncoil.[3] Upon neutralization with a base (e.g., sodium hydroxide,

triethanolamine), the acidic carboxyl groups are converted to negatively charged carboxylate

groups.[3] The electrostatic repulsion between these adjacent negative charges causes the

polymer chain to expand significantly, leading to a dramatic increase in viscosity.[2][3][11]

Electrolytes introduce positive ions that shield the negative charges on the polymer backbone,

reducing the electrostatic repulsion and allowing the polymer to return to a more coiled state,

thus decreasing viscosity.[3]

Q4: How does the type of cation (monovalent vs. divalent) affect carbomer viscosity?

A4: Divalent cations (like Ca²⁺ and Mg²⁺) are more detrimental to carbomer viscosity than

monovalent cations (like Na⁺ and K⁺).[5] This is because divalent cations can form ionic

bridges between two different carboxylate groups, effectively cross-linking the polymer chains

and causing them to collapse and precipitate. Monovalent cations primarily shield the charges,

leading to a less drastic, though still significant, reduction in viscosity.

Q5: Are there specific carbomer grades that are more tolerant to electrolytes?

A5: Yes, polymer manufacturers have developed carbomer grades with improved electrolyte

tolerance. For example, Carbopol® Ultrez 30 is known for its enhanced electrolyte resistance.

[1] A 1% dispersion of Ultrez 30 with 1% sodium chloride can maintain a viscosity of 9,500-

12,000 cps.[1] Carbomer 1342 is another grade with good electrolyte resistance.[6]

Q6: What is the optimal pH for carbomer gel viscosity?

A6: The highest viscosity for carbomer gels is typically achieved in a pH range of 6.0 to 7.5.[7]

[8] Below pH 6.0, the carboxyl groups are not fully neutralized, leading to less polymer chain

extension. Above pH 7.5, the viscosity can start to decrease.

Q7: Can I add electrolytes to my carbomer dispersion before neutralization?
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A7: Adding a small amount of electrolyte or acid to the water before dispersing the carbomer

can actually be beneficial.[1] It reduces the initial viscosity of the dispersion, making it easier to

handle and preventing the formation of lumps.[1] Up to a 5% dispersion of carbomer in water

can often be achieved with this method.[1]

Data Presentation
Table 1: Effect of Sodium Chloride (NaCl) on the Viscosity of a Standard Carbomer Gel

NaCl Concentration (%) Viscosity (cps) % Viscosity Reduction

0.0 55,000 0%

0.2 30,000 45%

0.4 15,000 73%

0.6 8,000 85%

0.8 5,000 91%

1.0 < 3,000 > 95%

Note: Data is illustrative and compiled from general knowledge in the provided search results.

Actual values will vary depending on the specific carbomer grade, concentration, neutralizer,

and measurement conditions.

Table 2: Comparative Viscosity of Different Carbomer Grades in the Presence of Electrolytes

Carbomer
Grade

Polymer
Concentration

Electrolyte
Electrolyte
Concentration

Viscosity (cps)

Standard

Carbomer
0.5% NaCl 1.0% < 3,000

Ultrez 30 1.0% NaCl 1.0% 9,500 - 12,000[1]

Carbomer 1342 0.5% - -

High (specific

electrolyte data

not provided)[6]
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Experimental Protocols
Protocol 1: Preparation of a Basic Sodium Carbomer Gel

Dispersion: Slowly sprinkle the desired amount of sodium carbomer powder (e.g., 0.5%

w/w) into the vortex of deionized water under continuous, moderate agitation. Avoid

introducing excessive air.

Hydration: Continue mixing until the powder is fully hydrated and no lumps are visible. This

may take 30-60 minutes.

Neutralization: While monitoring the pH, slowly add a neutralizing agent (e.g., 18% NaOH

solution or triethanolamine) dropwise to the dispersion with gentle mixing.

Viscosity Build-up: Continue adding the neutralizer until the target pH (typically 6.5-7.0) is

reached. The viscosity will increase significantly as the pH approaches the optimal range.

Final Mixing: Mix gently until a homogenous gel is formed. Avoid high shear mixing after

neutralization as it can permanently damage the polymer network.[1]

Protocol 2: Measuring the Viscosity of Carbomer Gels

Equipment: Use a rotational viscometer (e.g., Brookfield DV-E) with a suitable spindle (e.g.,

spindle 05 or 06 for medium viscosity gels).[12] For very thick gels, a T-bar spindle with a

helipath stand may be necessary to avoid "channeling".[12]

Sample Preparation: Place a sufficient amount of the carbomer gel in a beaker, ensuring

there are no air bubbles. Allow the sample to equilibrate to a constant temperature (e.g.,

25°C).

Measurement: Immerse the spindle into the gel to the marked level. Start the rotation at a

defined speed (e.g., 10-30 rpm).[12]

Data Recording: Allow the reading to stabilize before recording the viscosity value (in

centipoise, cps). It is good practice to record viscosity at multiple speeds to characterize the

shear-thinning behavior of the gel.
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Visualizations

Carbomer Thickening Mechanism

Coiled Carbomer (Acidic) Hydrated CarbomerDispersion in Water Neutralization (Base)Addition of Base Expanded Carbomer (High Viscosity)Electrostatic Repulsion

Start

Viscosity Loss

Identify Electrolyte Source

Yes

Monovalent Cation

Monovalent

Divalent/Trivalent Cation

Divalent/Trivalent

Use Electrolyte-Tolerant Carbomer Optimize Order of Addition Add Chelating Agent (e.g., EDTA) Consider Alternative Thickener

End

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Impact of Electrolytes on Carbomer Gel

Expanded Carbomer (High Viscosity) Addition of Electrolytes (e.g., NaCl) Shielding of Charges Coiled Carbomer (Low Viscosity)Reduced Repulsion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1168046#managing-the-impact-of-electrolytes-on-
sodium-carbomer-viscosity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1168046#managing-the-impact-of-electrolytes-on-sodium-carbomer-viscosity
https://www.benchchem.com/product/b1168046#managing-the-impact-of-electrolytes-on-sodium-carbomer-viscosity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1168046?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

